Cas no 1443303-51-2 (3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde)

• Product Name: 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde
• CAS No: 1443303-51-2
• MF: C₁₃H₁₅FO₃
• MW: 238.25
• MDL: MFCD19442960
• CID: 5100844
• Update Time: 2026-03-03

3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-[(tetrahydrofurfuryloxy)methyl]benzaldehyde
• Benzaldehyde, 3-fluoro-4-[[(tetrahydro-2-furanyl)methoxy]methyl]-
• 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde

• MDL： MFCD19442960
• Inchi： 1S/C13H15FO3/c14-13-6-10(7-15)3-4-11(13)8-16-9-12-2-1-5-17-12/h3-4,6-7,12H,1-2,5,8-9H2
• InChI Key： NNDHGECSMSBVOE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COCC2CCCO2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 359.9±32.0 °C at 760 mmHg
• Flash Point: 165.7±20.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde

Recent Advances in the Study of 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde (CAS: 1443303-51-2)

3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde (CAS: 1443303-51-2) is a fluorinated benzaldehyde derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound features a unique structural motif combining a fluorine atom and a tetrahydrofuran-derived ether linkage, which may enhance its bioavailability and binding affinity to biological targets. Recent studies have explored its synthesis, physicochemical properties, and potential therapeutic applications, making it a compound of interest for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of protecting group strategies and catalytic systems in the efficient synthesis of this compound. Additionally, the researchers characterized its stability under various pH conditions, providing valuable insights for its potential use in pharmaceutical formulations.

Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was evaluated as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde could be functionalized to yield potent inhibitors targeting specific oncogenic kinases. Preliminary in vitro assays showed promising activity against cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

Further research has explored the compound's role in the development of fluorescent probes for biological imaging. A 2023 paper in ACS Chemical Biology described the incorporation of 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde into a fluorophore system, enabling the detection of reactive oxygen species in live cells. This application underscores the versatility of the compound beyond traditional drug discovery, extending its utility to diagnostic tools and chemical biology research.

In conclusion, 3-fluoro-4-{[(oxolan-2-yl)methoxy]methyl}benzaldehyde (CAS: 1443303-51-2) represents a multifaceted compound with broad potential in medicinal chemistry, drug discovery, and chemical biology. Ongoing research continues to uncover new applications and synthetic strategies, positioning it as a valuable building block for future innovations in the field. Researchers are encouraged to explore its derivatives and further elucidate its mechanistic roles in biological systems.